Cas no 104947-95-7 (Benzeneethanol, 4-heptyl-)

Benzeneethanol, 4-heptyl- structure
Benzeneethanol, 4-heptyl- structure
Product Name:Benzeneethanol, 4-heptyl-
CAS No:104947-95-7
MF:C15H24O
MW:220.350464820862
CID:1150022
Update Time:2024-07-27

Benzeneethanol, 4-heptyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, 4-heptyl-
    • Inchi: 1S/C15H24O/c1-2-3-4-5-6-7-14-8-10-15(11-9-14)12-13-16/h8-11,16H,2-7,12-13H2,1H3
    • InChI Key: QIIPPXBTIIRVBH-UHFFFAOYSA-N
    • SMILES: C1(CCO)=CC=C(CCCCCCC)C=C1

Computed Properties

  • Exact Mass: 220.18282

Experimental Properties

  • Density: 0.937±0.06 g/cm3(Predicted)
  • Boiling Point: 296.1±8.0 °C(Predicted)
  • PSA: 20.23
  • pka: 14.92±0.10(Predicted)
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